Cas no 1251471-84-7 (2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile)

• Product Name: 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile
• CAS No: 1251471-84-7
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 5061181
• PubChem ID: 162422668
• Update Time: 2026-02-28

2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile
• 2-Oxazoleacetonitrile, 4-(1,1-dimethylethyl)-
• 1251471-84-7
• E82261
• A-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-4,5-dihydro-, (4S)-
• BS-48965
• 2,2-bis[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]acetonitrile

• Inchi： 1S/C16H25N3O2/c1-15(2,3)11-8-20-13(18-11)10(7-17)14-19-12(9-21-14)16(4,5)6/h10-12H,8-9H2,1-6H3
• InChI Key： JFTKLAIXKLBJQR-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)C2=NC(CO2)C(C)(C)C)=NC(C1)C(C)(C)C

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67

Additional information on 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile

Comprehensive Overview of 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile (CAS No. 1251471-84-7)

The compound 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile (CAS No. 1251471-84-7) is a highly specialized chiral building block widely utilized in asymmetric synthesis and pharmaceutical research. Its unique structure, featuring two (S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl moieties, makes it an invaluable tool for chemists aiming to construct complex molecular architectures with high enantioselectivity. This article delves into its properties, applications, and relevance in contemporary research, addressing frequently asked questions and trending topics in the field.

One of the most searched questions regarding 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile revolves around its role in asymmetric catalysis. Researchers often inquire about its efficiency in facilitating enantioselective transformations, such as Michael additions or aldol reactions. The compound's rigid chiral framework ensures excellent stereocontrol, making it a preferred choice for synthesizing optically active intermediates. Recent studies highlight its compatibility with green chemistry principles, aligning with the growing demand for sustainable synthetic methodologies.

Another trending topic tied to this compound is its application in drug discovery. With the pharmaceutical industry increasingly focusing on chiral drugs, 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile serves as a critical scaffold for developing therapeutics with reduced side effects. Its ability to impart chirality to target molecules has been explored in the synthesis of antiviral agents and enzyme inhibitors, addressing global health challenges such as emerging infectious diseases.

The compound's physicochemical properties also attract significant attention. Its stability under various reaction conditions and solubility in common organic solvents are frequently discussed in academic forums. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize its purity and enantiomeric excess, ensuring reproducibility in research. These aspects are crucial for laboratories aiming to integrate this compound into their workflows.

From an industrial perspective, scalability is a key concern. Manufacturers and researchers often search for optimized synthetic routes to produce 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile cost-effectively. Recent advancements in flow chemistry and catalytic processes have shown promise in addressing this challenge, further enhancing its accessibility for large-scale applications.

In summary, 2,2-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)acetonitrile (CAS No. 1251471-84-7) stands at the intersection of cutting-edge research and industrial innovation. Its versatility in asymmetric synthesis, coupled with its relevance to modern pharmaceutical development, ensures its continued prominence in the scientific community. By addressing common queries and aligning with current trends, this overview aims to provide a valuable resource for chemists and researchers alike.